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Compound of Interest

Compound Name:
3-(methoxycarbonyl)-1-methyl-1H-

pyrazole-5-carboxylic acid

Cat. No.: B187469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(methoxycarbonyl)-1-methyl-
1H-pyrazole-5-carboxylic acid, a key intermediate in organic synthesis. This document details

its chemical identity, synthesis, and physical properties, tailored for professionals in research

and development.

Chemical Identity and Properties
While a specific CAS Number for 3-(methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic
acid is not readily available in public databases, it is systematically named as the 3-

monomethyl ester of 1-Methyl-1H-pyrazole-3,5-dicarboxylic acid. The parent diacid has the

CAS Number 75092-39-6.

Table 1: Chemical Identifiers of Related Compounds
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Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

1-Methyl-1H-pyrazole-

3,5-dicarboxylic acid
75092-39-6 C₆H₆N₂O₄ 170.12

Diethyl 1-methyl-1H-

pyrazole-3,5-

dicarboxylate

100852-80-0 C₁₀H₁₄N₂O₄ 226.23

Table 2: Predicted Physicochemical Properties of 3-(methoxycarbonyl)-1-methyl-1H-
pyrazole-5-carboxylic acid

Property Value

Molecular Formula C₇H₈N₂O₄

Molecular Weight 184.15 g/mol

XLogP3 0.4

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 5

Rotatable Bond Count 2

Exact Mass 184.048406 g/mol

Topological Polar Surface Area 84.6 Å²

Heavy Atom Count 13

Note: The properties in Table 2 are computationally predicted and have not been

experimentally verified in the available literature.

Synthesis
The synthesis of 3-(methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid can be

achieved through the selective hydrolysis of diethyl 1-methyl-1H-pyrazole-3,5-dicarboxylate. A

detailed experimental protocol, derived from patent literature, is provided below.
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Experimental Protocol: Synthesis of 3-
(methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic
acid
This protocol is adapted from the procedure described in patent US20160237048A1.

Objective: To synthesize 3-(carbomethoxy)-1-methyl pyrazole-5-carboxylic acid via selective

hydrolysis of the corresponding diethyl ester.

Materials:

Diethyl 1-methyl-pyrazole-3,5-dicarboxylate

Methanol (MeOH)

Potassium hydroxide (KOH)

36% Concentrated hydrochloric acid (HCl)

Ethyl acetate (EtOAc)

Water (H₂O)

Round-bottom flask

Magnetic stirrer

Cooling bath (ice-water)

Rotary evaporator

Separatory funnel

pH meter or pH paper

Standard laboratory glassware

Procedure:
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Dissolution: Dissolve diethyl 1-methyl-pyrazole-3,5-dicarboxylate in methanol in a round-

bottom flask.

Cooling: Cool the solution to 0°C using an ice-water bath with continuous stirring.

Hydrolysis: While maintaining the temperature at 0°C, slowly add a 3.0 M solution of

potassium hydroxide in methanol. The reaction progress should be monitored by Thin Layer

Chromatography (TLC) using a 1:1 mixture of petroleum ether and ethyl acetate as the

eluent.

Warming and Reaction Completion: After the addition of the KOH solution, allow the reaction

mixture to warm to 25°C and continue stirring for 10 hours, or until TLC analysis indicates the

complete consumption of the starting material.

Solvent Removal: Once the reaction is complete, remove the organic solvent (methanol)

using a rotary evaporator.

Aqueous Workup: Dissolve the resulting residue in water.

Acidification: Carefully adjust the pH of the aqueous solution to 2-3 by adding 36%

concentrated hydrochloric acid. This will precipitate the product.

Extraction: Extract the product from the acidic aqueous solution using ethyl acetate.

Drying and Concentration: Separate the organic phase, dry it over anhydrous sodium sulfate,

and then evaporate the solvent to yield 3-(carbomethoxy)-1-methyl pyrazole-5-carboxylic

acid.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 3-(methoxycarbonyl)-1-
methyl-1H-pyrazole-5-carboxylic acid.

Diethyl 1-methyl-pyrazole-3,5-dicarboxylate
in Methanol Cool to 0°C

Dissolution
Add 3.0M KOH in Methanol Warm to 25°C, stir for 10h

(Monitor by TLC)
Hydrolysis

Evaporate Methanol Dissolve in Water Acidify to pH 2-3 with HCl Extract with Ethyl Acetate Evaporate Ethyl Acetate 3-(methoxycarbonyl)-1-methyl-1H-
pyrazole-5-carboxylic acid

Final Product

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b187469?utm_src=pdf-body
https://www.benchchem.com/product/b187469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthesis workflow for 3-(methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic
acid.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information to suggest that 3-(methoxycarbonyl)-1-
methyl-1H-pyrazole-5-carboxylic acid has been investigated for its biological activity or its

role in any specific signaling pathways. It is primarily documented as a chemical intermediate

for the synthesis of more complex molecules.

Conclusion
3-(methoxycarbonyl)-1-methyl-1H-pyrazole-5-carboxylic acid serves as a valuable

synthetic intermediate. While its physicochemical properties are not extensively documented in

readily accessible sources, a reliable synthesis protocol via selective hydrolysis of its diethyl

ester is available. This guide provides the necessary information for researchers and scientists

to synthesize and utilize this compound in their drug discovery and development endeavors.

Further research is warranted to explore the potential biological activities of this and related

pyrazole derivatives.

To cite this document: BenchChem. [Technical Guide: 3-(Methoxycarbonyl)-1-methyl-1H-
pyrazole-5-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187469#cas-number-for-3-methoxycarbonyl-1-
methyl-1h-pyrazole-5-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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